![molecular formula C11H20N4O2 B6267553 tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate CAS No. 405175-32-8](/img/no-structure.png)
tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate
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Overview
Description
Tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate (t-BNC) is a compound that was first synthesized in the 1950s and has since been used in a wide range of scientific research applications. It is a derivative of carbamate, which is an organic compound containing a carbonyl group bound to two nitrogen atoms. t-BNC is an important tool in organic synthesis, as it can be used to modify the structure of other compounds and to create novel molecules. Additionally, t-BNC has been used in a number of biochemical and physiological studies due to its ability to interact with biological systems.
Scientific Research Applications
T-BNC has been used in a variety of scientific research applications, including organic synthesis, drug design, and biochemical and physiological studies. In organic synthesis, tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate can be used to modify the structure of other compounds and to create novel molecules. In drug design, this compound can be used to modify the structure of existing drugs to improve their efficacy or reduce their side effects. In biochemical and physiological studies, this compound can be used to study the interactions between biological systems and small molecules.
Mechanism of Action
The mechanism of action of tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate is not fully understood, but it is believed to involve the formation of a covalent bond between the nitrogen atoms of the this compound molecule and the active site of the target molecule. This covalent bond can then be used to modify the structure of the target molecule, or to inhibit its activity. Additionally, this compound can interact with cellular components, such as proteins, enzymes, and receptors, to alter their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely dependent on the target molecule and the concentration of this compound used. At low concentrations, this compound can act as an inhibitor of enzyme activity, while at higher concentrations, it can act as an activator. Additionally, this compound can act as a substrate for enzymes and can be used to study enzyme kinetics. In cellular systems, this compound can interact with proteins, enzymes, and receptors to alter their activity.
Advantages and Limitations for Lab Experiments
The main advantage of tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate is its ease of synthesis, as it can be synthesized in a few hours using readily available reagents. Additionally, this compound is relatively stable and can be stored for long periods of time without significant degradation. The main limitation of this compound is its low solubility, which can limit its use in certain experiments. Additionally, this compound can react with other molecules in the presence of light or oxygen, which can lead to unwanted side products.
Future Directions
The future directions of tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate research are numerous, and include the development of new synthesis methods, the exploration of its biochemical and physiological effects, and the development of new applications. Additionally, this compound can be used in combination with other molecules to create novel compounds and to study the interactions between small molecules and biological systems. Finally, this compound can be used as a tool to modify existing drugs and to improve their efficacy or reduce their side effects.
Synthesis Methods
The synthesis of tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate is relatively straightforward and involves the reaction of tert-butyl isocyanate and 2-azidocyclohexanol in the presence of a base. The reaction is typically carried out in a solvent such as dichloromethane or dimethylformamide, and is typically complete within a few hours. The product of the reaction is a mixture of this compound and the byproduct, tert-butyl alcohol. The reaction can be catalyzed using a variety of different bases, such as potassium carbonate, sodium hydroxide, or sodium bicarbonate. The reaction can also be carried out in an inert atmosphere, such as nitrogen or argon, to prevent the formation of unwanted side products.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate involves the protection of the amine group in cyclohexylamine, followed by azidation of the protected amine group. The resulting azide is then reacted with tert-butyl chloroformate to form the final product.", "Starting Materials": [ "Cyclohexylamine", "tert-Butyl chloroformate", "Sodium azide", "Diethyl ether", "Methanol", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "Step 1: Protection of the amine group in cyclohexylamine using tert-butyloxycarbonyl (BOC) chloride in the presence of sodium bicarbonate and methanol to form BOC-cyclohexylamine.", "Step 2: Azidation of the protected amine group using sodium azide in the presence of methanol and water to form BOC-cyclohexylazide.", "Step 3: Removal of the BOC protecting group using 1M hydrochloric acid in diethyl ether to form cyclohexylazide.", "Step 4: Reaction of cyclohexylazide with tert-butyl chloroformate in the presence of sodium bicarbonate and methanol to form tert-butyl N-[(1S,2R)-2-azidocyclohexyl]carbamate.", "Step 5: Purification of the final product using column chromatography with a silica gel stationary phase and a mixture of diethyl ether and hexanes as the mobile phase.", "Step 6: Recrystallization of the purified product from a suitable solvent such as diethyl ether or hexanes to obtain the final product as a white crystalline solid." ] } | |
405175-32-8 | |
Molecular Formula |
C11H20N4O2 |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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